Cas no 69937-13-9 (N,N-DIMETHYL-5-NITROTRYPTAMINE)

N,N-DIMETHYL-5-NITROTRYPTAMINE structure
69937-13-9 structure
Product Name:N,N-DIMETHYL-5-NITROTRYPTAMINE
CAS No:69937-13-9
MF:C12H15N3O2
MW:233.266402482986
CID:826614
PubChem ID:949965
Update Time:2025-04-19

N,N-DIMETHYL-5-NITROTRYPTAMINE Chemical and Physical Properties

Names and Identifiers

    • N,N-DIMETHYL-5-NITROTRYPTAMINE
    • N,N-dimethyl-2-(5-nitro-1H-indol-3-yl)ethanamine
    • 3-(2-DIMETHYLAMINOETHYL)-5-NITROINDOLE
    • 5-Nitro-3-[2-(dimethylamino)ethyl]indole
    • 5-Nitrodimethyltryptamin
    • Dimethyl-[2-(5-nitro-indol-3-yl)-aethyl]-amin
    • dimethyl-[2-(5-nitro-indol-3-yl)-ethyl]-amine
    • WNAXXOOIDCPHIB-UHFFFAOYSA-N
    • 5-nitro-3-[2-(dimethylamino) ethyl]indole
    • SCHEMBL2535250
    • AKOS005446116
    • Oprea1_262885
    • 69937-13-9
    • DTXSID40359185
    • Inchi: 1S/C12H15N3O2/c1-14(2)6-5-9-8-13-12-4-3-10(15(16)17)7-11(9)12/h3-4,7-8,13H,5-6H2,1-2H3
    • InChI Key: WNAXXOOIDCPHIB-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2=C(C=1)C(=CN2)CCN(C)C)=O

Computed Properties

  • Exact Mass: 233.11600
  • Monoisotopic Mass: 233.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 64.8Ų

Experimental Properties

  • Melting Point: 166-169°C
  • PSA: 64.85000
  • LogP: 2.70340
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